Cas no 554423-45-9 (4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one)

• Product Name: 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one
• CAS No: 554423-45-9
• MF: C₁₃H₁₁ClO₂
• MW: 234.678242921829
• CID: 843697
• PubChem ID: 941274
• Update Time: 2025-06-10

4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(CHLOROMETHYL)-7,8-DIHYDROCYCLOPENTA[G]CHROMEN-2(6H)-ONE
• 8-Chloromethyl-2,3-dihydro-1H-5-oxa-cyclopenta[b]naphthalen-6-one
• 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one
• AKOS000266992
• SR-01000042869-1
• G48561
• Z56935274
• HMS1409M08
• J-519427
• Enamine_005552
• 554423-45-9
• STK801782
• 4-(chloromethyl)-7,8-dihydro-6H-cyclopenta[g]chromen-2-one
• 4-(chloromethyl)-2H,6H,7H,8H-cyclopenta[g]chromen-2-one
• SR-01000042869
• EN300-05717
• F3139-2573

• MDL： MFCD03982029
• Inchi： 1S/C13H11ClO2/c14-7-10-6-13(15)16-12-5-9-3-1-2-8(9)4-11(10)12/h4-6H,1-3,7H2
• InChI Key： CLYZMBMCOYONIP-UHFFFAOYSA-N
• SMILES： ClCC1=CC(=O)OC2C=C3C(=CC=21)CCC3

Computed Properties

• Exact Mass: 234.0447573g/mol
• Monoisotopic Mass: 234.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one

Introduction to 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one (CAS No. 554423-45-9)

4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and versatile reactivity. This heterocyclic chromene derivative has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The compound's molecular structure, featuring a chloromethyl substituent on the cyclopentagchromenone core, imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The CAS number 554423-45-9 serves as a unique identifier for this chemical entity, ensuring precise classification and reference in scientific literature. The cyclopentagchromenone scaffold is a privileged structure in medicinal chemistry, known for its biological activity and structural diversity. The presence of the chloromethyl group at the 4-position enhances the electrophilicity of the molecule, making it a suitable precursor for further functionalization via nucleophilic addition reactions.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one in constructing complex pharmacophores. Researchers have leveraged its reactivity to develop novel analogs with enhanced pharmacological profiles. For instance, modifications at the chromene core have been explored to modulate binding interactions with biological targets, leading to compounds with potential therapeutic efficacy in areas such as anti-inflammatory and anticancer applications.

The compound's chromene backbone is particularly noteworthy for its ability to interact with various biological receptors and enzymes. Studies have demonstrated that derivatives of cyclopentagchromenone exhibit inhibitory effects on enzymes implicated in inflammatory pathways. This has spurred interest in exploring its role as a lead compound for drug discovery programs targeting chronic inflammatory diseases. The chloromethyl substituent, while reactive, also provides a handle for further derivatization, allowing chemists to tailor physicochemical properties such as solubility and metabolic stability.

In the context of modern drug development, 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one exemplifies the importance of heterocyclic compounds in medicinal chemistry. The integration of computational modeling and high-throughput screening has accelerated the identification of promising scaffolds like this one. By combining traditional synthetic approaches with cutting-edge technologies, researchers can efficiently generate libraries of derivatives for rapid evaluation.

One particularly intriguing aspect of this compound is its potential role in developing photosensitizers for photodynamic therapy (PDT). The chromene moiety absorbs light in the visible spectrum, while the chloromethyl group can be functionalized to enhance tumor-targeting properties. Preliminary studies suggest that certain derivatives exhibit preferential accumulation in tumor tissues upon systemic administration, making them candidates for clinical translation.

The synthesis of 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps often include cyclization reactions to form the chromene ring system followed by selective functionalization at the 4-position. Advances in catalytic systems have enabled more efficient and sustainable routes to this intermediate, reducing waste and improving yields.

From a regulatory perspective, the handling and characterization of 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one must adhere to stringent guidelines to ensure safety and reproducibility. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and purity. These methods are critical for maintaining consistency across different batches used in research or industrial settings.

The future prospects for 4-(chloromethyl)-2H,6H,7H,8H-cyclopentagchromen-2-one are promising given its versatility as a building block. Ongoing research aims to expand its utility into new therapeutic areas by exploring modifications that enhance bioavailability or reduce off-target effects. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.